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Compound of Interest

Compound Name: 1,4-Anhydro-d-mannitol
CAS No.: 34828-64-3
Cat. No.: B1279067
Get Quote
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Subtitle: Structural Architecture, Regioselective Functionalization, and Pharmaceutical
Applications

Executive Summary

While 1,4:3,6-dianhydro-D-mannitol (Isomannide) is widely recognized for its rigid,

-symmetric bicyclic core, its precursor 1,4-Anhydro-D-mannitol (1,4-ADM) offers a superior,
yet underutilized, advantage: broken symmetry with differentiated hydroxyl reactivity.

1,4-ADM retains a flexible tetrahydrofuran (THF) core with a unique "head-and-tail”
architecture. It possesses four hydroxyl groups situated in two distinct steric environments: two
directly on the rigid THF ring (C2, C3) and two on the flexible exocyclic ethyl side chain (C5,
C6). This structural asymmetry allows for precise regioselective functionalization, making it a
premier scaffold for next-generation nucleoside analogues, heteroleptic chiral ligands, and bio-
based amphiphiles.

Molecular Architecture & Properties
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Structural Analysis

Unlike D-mannitol (linear,

symmetric) or Isomannide (bicyclic,

symmetric), 1,4-ADM is asymmetric (

).

Core Scaffold: Tetrahydrofuran (THF) ring formed by dehydration between C1 and C4.

Stereochemistry: Retains the D-manno configuration ((2R, 3R, 4R)-2-[(1R)-1,2-
dihydroxyethyljtetrahydrofuran-3,4-diol).

Reactivity Zones:

o Zone A (Ring Hydroxyls): Secondary alcohols at C2 and C3. Sterically constrained and

electronically influenced by the ring oxygen.

o Zone B (Tail Hydroxyls): A vicinal diol at C5 and C6 (one primary, one secondary). These

are sterically accessible and mimic the glycerol backbone.

: . . ble[1]

1,4-Anhydro-D-

Property D-Mannitol . Isomannide
mannitol

CAS Registry 69-65-8 7726-97-8 641-74-7

Structure Linear Polyol Mono-cyclic THF Bicyclic Fused

Symmetry

(Asymmetric)

Hydroxyl Groups

6 (2 primary, 4

secondary)

4 (1 primary, 3

secondary)

2 (2 secondary, endo)

Key Application

Excipient, Sweetener

Nucleoside Mimics,

Polymers, Rigid

Surfactants Ligands
Water Solubility High High High
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Synthetic Accessibility & Isolation

The primary challenge in utilizing 1,4-ADM is isolating it from the dehydration cascade that
leads to Isomannide. The following protocol prioritizes the isolation of the mono-anhydride.

Protocol: Acid-Catalyzed Dehydration with Kinetic
Control

Objective: Maximize 1,4-ADM yield while minimizing double dehydration to Isomannide.
Reagents:

e D-Mannitol (High Purity)

e Sulfuric Acid (

) or p-Toluenesulfonic acid (pTsOH)

o Solvent: Water (for reaction), Ethyl Acetate/Methanol (for purification)

Step-by-Step Workflow:

Reaction Setup: Dissolve D-mannitol (100 g) in distilled water (300 mL). Add acid catalyst
(1% wiw relative to mannitol).

e Thermal Dehydration: Heat the solution in a chemically resistant reactor (e.g., Hastelloy or
glass-lined) to 140°C under reduced pressure (to remove water continuously).

o Critical Control Point: Monitor the reaction via HPLC.[1] Stop the reaction when D-mannitol
conversion reaches 70-80%. Pushing to 100% conversion drastically increases
Isomannide formation.

o Neutralization: Cool the mixture to 60°C and neutralize with Calcium Carbonate (

). Filter the Calcium Sulfate/Tosylate precipitate.

o Fractionation (The "Self-Validating" Step):

o Concentrate the filtrate to a syrup.
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o Flash Chromatography: Use a silica column.[2] Elute with a gradient of EtOAc ->
EtOAc:MeOH (9:1).

o Order of Elution: Isomannide (least polar) -> 1,4-Anhydro-D-mannitol -> D-Mannitol
(most polar).

o Crystallization: Recrystallize the 1,4-ADM fraction from ethanol/ether to obtain white crystals
(mp: 145-147°C).

Visualization: Dehydration Pathway

The following diagram illustrates the kinetic competition between the desired mono-anhydride
and the thermodynamic dianhydride.
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Caption: Kinetic pathway of D-mannitol dehydration. Early termination is required to prevent full
conversion to the dianhydride (Isomannide).

Functionalization Strategies

The power of 1,4-ADM lies in its regioselectivity. The primary hydroxyl at C6 and the vicinal
nature of the C5-C6 tail allow for selective protection, leaving the ring hydroxyls (C2-C3)
available for chiral induction.

Decision Matrix: Ligands vs. Surfactants

» Pathway A (Surfactants): Esterification of the primary C6 hydroxyl with fatty acids.
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o Pathway B (Nucleosides): Activation of the anomeric center (requires chemical modification
of C1, usually via oxidative steps or starting from 1-halo sugars if not using the anhydride
directly). Note: 1,4-ADM itself is a reduced form; for nucleosides, the ring oxygen mimics the
ribose oxygen.

o Pathway C (Chiral Ligands): Phosphinylation of C2/C3 ring hydroxyls after protecting the tail.

1,4-Anhydro-D-mannitol

Acetonide Formation \Fatty Acid/Lipase

Selective Protection of C5-C6 Selective Esterification of C6
(e.g., Isopropylidene acetal) (Primary OH)

PPh2Cl / Base Base Coupling / Modification ead-Group Engineering

Phosphinylation of C2-C3 Nucleoside Analogues Non-ionic Surfactants

(Chiral Bisphosphines) (Antivirals) (Bio-based Amphiphiles)

Click to download full resolution via product page

Caption: Strategic functionalization pathways based on regioselective protection of the
exocyclic diol.

Key Applications
Nucleoside Analogues (Antiviral/Anticancer)

1,4-ADM serves as a carbocyclic or thionucleoside mimic. By modifying the THF ring,
researchers create "locked" nucleic acids or nucleoside analogues that resist enzymatic
degradation.

e Mechanism: The THF ring mimics the ribose sugar of DNA/RNA. The rigidity of the 1,4-
anhydro bridge alters the sugar puckering, potentially increasing affinity for viral polymerases
while decreasing toxicity.
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o Reference: Modified nucleosides derived from 1,4-anhydro-D-mannitol have shown
potential as glycosidase inhibitors and antiviral agents [1].

Bio-Based Surfactants

The "tail" (C5-C6) of 1,4-ADM provides a hydrophilic anchor, while fatty acid attachment at C1
or C6 creates amphiphilicity.

o Advantage: Unlike sorbitan esters (Spans), 1,4-ADM surfactants have a different Hydrophilic-
Lipophilic Balance (HLB) profile due to the THF ring's polarity.

o Protocol: Enzymatic esterification using Candida antarctica Lipase B (CALB) allows for
exclusive esterification of the primary C6 hydroxyl, yielding mono-esters with high purity [2].

Chiral Ligands for Asymmetric Catalysis

While Isomannide ligands are rigid, 1,4-ADM ligands offer modular flexibility. By protecting the
C5-C6 tail, the C2-C3 diol can be converted into a bisphosphine (e.g., via reaction with
diphenylphosphinic chloride).

o Application: Hydrogenation of enamides and hydroformylation reactions where the specific
bite angle of the THF-backbone ligand induces higher enantioselectivity than the rigid
bicyclic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rsc.org [rsc.org]

e 2. Synthesis of non-ionic amphiphiles from 1,4-anhydroxylitol - Eureka | Patsnap
[eureka.patsnap.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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